6-amino-2-[2-(4-chlorophenoxy)ethylsulfanyl]-1H-pyrimidin-4-one

• IUPAC Name: 6-amino-2-[2-(4-chlorophenoxy)ethylsulfanyl]-1H-pyrimidin-4-one
• InChI: InChI=1S/C12H12ClN3O2S/c13-8-1-3-9(4-2-8)18-5-6-19-12-15-10(14)7-11(17)16-12/h1-4,7H,5-6H2,(H3,14,15,16,17)
• InChI Key: UWCKGCIPNVFITE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCSC2=NC(=O)C=C(N2)N)Cl
• Molecular Formula: C12H12ClN3O2S
• Molecular Weight: 297.76 g/mol

Description

Prunus hypoxantha . It belongs to the Rosaceae family and is a species of the Prunus genus . This compound is primarily found in angiosperms, which are flowering plants.

Preparation Methods

The preparation methods for Prunus hypoxantha involve various synthetic routes and reaction conditions. One common method includes the reaction of epoxy resin with aldehyde containing reactive hydrogen to obtain an aldehyde group-containing epoxy derivative, which then reacts with primary amine . Industrial production methods often involve large-scale synthesis using similar reaction conditions to ensure consistency and purity.

Chemical Reactions Analysis

Prunus hypoxantha undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxygen or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or alkyl halides.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Prunus hypoxantha has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential biological activities and interactions with other biological molecules.

Medicine: It is investigated for its potential therapeutic properties and applications in drug development.

Industry: It is used in the production of various industrial products, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of Prunus hypoxantha involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. This can lead to various biological effects, such as inhibition of specific pathways or activation of others .

Comparison with Similar Compounds

Prunus hypoxantha can be compared with other similar compounds in the Prunus genus. Some of these similar compounds include:

Prunus armeniaca: (apricot)

Prunus domestica: (plum)

Prunus persica: (peach)

What sets Prunus hypoxantha apart is its unique chemical structure and specific biological activities, which make it a valuable compound for various scientific research applications .